Cas no 34126-16-4 (4-Bromo-3,5-dihydroxybenzoic acid methyl ester)

• Product Name: 4-Bromo-3,5-dihydroxybenzoic acid methyl ester
• CAS No: 34126-16-4
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• MDL: MFCD03840476
• CID: 311058
• PubChem ID: 118602
• Update Time: 2025-04-19

4-Bromo-3,5-dihydroxybenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3,5-dihydroxybenzoate
• Benzoic acid,4-bromo-3,5-dihydroxy-, methyl ester
• methyl 4-bromo-3,5-dihydroxy-benzoate
• P-CHLOROSTYRENE
• 4-Brom-3,5-dihydroxybenzoesaeure-methylester
• 4-bromo-3,5-dihydroxy-benzoic acid methyl ester
• 4-Bromo-3,5-dihydroxybenzoic acid, methyl ester
• AC1L3N9E
• AC1Q25IE
• AG-F-15759
• AK141790
• AR-1J5411
• CTK4H1769
• SureCN289398
• DTXSID8067814
• Benzoic acid, 4-bromo-3,5-dihydroxy-, methyl ester
• FT-0733577
• methyl4-bromo-3,5-dihydroxybenzoate
• UXSHRKILYILVSD-UHFFFAOYSA-N
• AB9634
• AMY41635
• 34126-16-4
• CS-0150844
• SCHEMBL289398
• AKOS022173386
• AS-44981
• MFCD03840476
• 4-Bromo-3,5-dihydroxybenzoic acid methyl ester
• DA-06676

• MDL： MFCD03840476
• Inchi： 1S/C8H7BrO4/c1-13-8(12)4-2-5(10)7(9)6(11)3-4/h2-3,10-11H,1H3
• InChI Key： UXSHRKILYILVSD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)C=C1O)O

Computed Properties

• Exact Mass: 245.95271
• Monoisotopic Mass: 245.952771
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.759
• Boiling Point: 384.4°Cat760mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.622
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters